2-(3-Chlorophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(3-chlorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8ClNO/c12-9-4-1-3-8(7-9)11-10(14)5-2-6-13-11/h1-7,14H
• InChI Key: SKVBUMKVIKGGGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(C=CC=N2)O
• Molecular Formula: C11H8ClNO
• DSSTOX Substance ID: DTXSID10682694
• Molecular Weight: 205.64 g/mol
• CAS RN: 1261981-49-0

Description

2-(3-Chlorophenyl)-3-hydroxypyridine, 95% (2-Chloro-3-hydroxypyridine, 95%) is an organic compound belonging to the class of substituted pyridines. It is a colorless to pale yellow liquid, with a melting point of 97-98 °C and a boiling point of 131-132 °C. 2-Chloro-3-hydroxypyridine, 95% is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds.

Scientific Research Applications

2-Chloro-3-hydroxypyridine, 95% is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It is also used as a starting material for the synthesis of a variety of other compounds, such as 2-chloro-3-hydroxybenzoic acid, 2-chloro-3-hydroxy-2-methylbenzoic acid, and 2-chloro-3-hydroxy-4-methylbenzoic acid. Additionally, 2-Chloro-3-hydroxypyridine, 95% can be used in organic synthesis and as a reagent for the synthesis of other organic compounds.

Mechanism of Action

2-Chloro-3-hydroxypyridine, 95% acts as a proton donor in the reaction of 3-hydroxy-2-chloropyridine with a base, such as sodium hydroxide or potassium hydroxide. The protonation of the pyridine ring results in the formation of a positively charged pyridine intermediate, which is then deprotonated by the base to form the desired product, 2-chloro-3-hydroxypyridine, 95%.
Biochemical and Physiological Effects
2-Chloro-3-hydroxypyridine, 95% has no known direct biochemical or physiological effects in humans. However, it may have indirect effects on biochemical and physiological processes due to its use as a starting material for the synthesis of other compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-3-hydroxypyridine, 95% in lab experiments is that it is relatively easy to synthesize and is a relatively inexpensive starting material. Additionally, it is a stable compound and can be stored for long periods of time without significant degradation. The main limitation of using 2-Chloro-3-hydroxypyridine, 95% in lab experiments is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

Future research using 2-Chloro-3-hydroxypyridine, 95% could focus on developing new methods for synthesizing the compound, exploring its potential as a starting material for the synthesis of other compounds, and investigating its potential biochemical and physiological effects. Additionally, future research could focus on increasing the solubility of 2-Chloro-3-hydroxypyridine, 95% in aqueous solutions, as well as exploring its potential applications in the pharmaceutical and biochemical industries.

Synthesis Methods

2-Chloro-3-hydroxypyridine, 95% can be synthesized by the reaction of 3-hydroxy-2-chloropyridine with a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous solution at a temperature of 80-90 °C. The reaction is complete when the reaction mixture has a pH of 7-9.